![molecular formula C26H36N2O6S3 B4964999 3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)](/img/structure/B4964999.png)
3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)' is a sulfonamide derivative that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its unique chemical properties make it a valuable tool for researchers in the field of biochemistry and pharmacology.
Mechanism of Action
The exact mechanism of action of '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)' is not fully understood. However, it is thought to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to changes in cellular processes and signaling pathways, which may have therapeutic benefits.
Biochemical and Physiological Effects:
Studies have shown that '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)' can have a variety of biochemical and physiological effects. These effects include changes in protein structure and function, alterations in cellular signaling pathways, and modulation of immune system function. These effects may have potential therapeutic benefits for various diseases and conditions.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)' in lab experiments is its high purity and reliability. This compound can be synthesized in large quantities with high yield and purity, making it a valuable tool for researchers. However, one limitation of this compound is its potential toxicity and side effects, which must be carefully monitored in lab experiments.
Future Directions
There are many potential future directions for research involving '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)'. Some of these directions include investigating its potential as a therapeutic agent for various diseases, exploring its effects on immune system function, and studying its interactions with other compounds and proteins in the body. Additional research is needed to fully understand the potential applications and limitations of this compound.
Synthesis Methods
The synthesis of '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)' involves the reaction of N-cyclohexyl-6-methylbenzenesulfonamide with sulfur trioxide and sulfuric acid. The resulting product is then treated with cyclohexylamine to obtain the final compound. This method has been optimized for high yield and purity, making it a reliable source of the compound for research purposes.
Scientific Research Applications
The compound '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)' has been used in various scientific research studies. One of the primary applications of this compound is in the field of biochemistry, where it has been used as a tool to study protein structure and function. This compound has also been used in pharmacological studies to investigate its potential as a therapeutic agent for various diseases.
properties
IUPAC Name |
N-cyclohexyl-5-[3-(cyclohexylsulfamoyl)-4-methylphenyl]sulfonyl-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H36N2O6S3/c1-19-13-15-23(17-25(19)36(31,32)27-21-9-5-3-6-10-21)35(29,30)24-16-14-20(2)26(18-24)37(33,34)28-22-11-7-4-8-12-22/h13-18,21-22,27-28H,3-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOXIKBZZQKGCKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)C2=CC(=C(C=C2)C)S(=O)(=O)NC3CCCCC3)S(=O)(=O)NC4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H36N2O6S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
568.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-5-[3-(cyclohexylsulfamoyl)-4-methylphenyl]sulfonyl-2-methylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.